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Compound of Interest

Compound Name: MY-875

Cat. No.: B14858209 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like MY-875 are paramount to ensuring laboratory safety and

environmental protection. As a potent microtubulin polymerization inhibitor with anticancer

properties, MY-875 is classified as a cytotoxic agent. Adherence to strict disposal protocols is

essential to mitigate risks associated with exposure and to comply with regulatory standards.

This guide provides a comprehensive, step-by-step approach to the safe disposal of MY-875,

aligning with best practices for managing hazardous and cytotoxic research waste.

Waste Categorization and Handling
MY-875 and any materials that come into contact with it must be treated as hazardous

chemical waste. Due to its cytotoxic nature, it requires specific handling and disposal

procedures to ensure the safety of laboratory personnel and the environment.

Key Handling Principles:

Segregation: All MY-875 waste must be segregated from other waste streams at the point of

generation.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including double

chemotherapy gloves, a disposable gown, and safety goggles or a face shield when handling

MY-875 waste.[3]

Designated Area: Conduct all waste handling and consolidation activities in a designated

area, such as a chemical fume hood, to minimize exposure.
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Quantitative Data for Disposal Planning
While specific quantitative data for MY-875 is not publicly available, the following table outlines

the types of information that are critical for its safe handling and disposal. Researchers must

refer to the specific Safety Data Sheet (SDS) provided by the manufacturer for precise values.

Parameter General Value/Information Significance for Disposal

Chemical Class
Microtubulin Polymerization

Inhibitor

Indicates cytotoxic nature;

requires handling as

hazardous waste.

Known Hazards Cytotoxic, potential mutagen

Necessitates stringent safety

protocols and disposal as

hazardous waste.[3]

Solubility Varies (refer to SDS)

Determines appropriate

solvents for decontamination

and cleaning of spills.

Recommended PPE

Double chemotherapy gloves,

disposable gown, safety

goggles/face shield

Essential for preventing skin

and eye contact during

handling and disposal.[3]

Waste Categorization
Bulk Hazardous Waste, Trace

Contaminated Waste

Dictates the type of waste

container and the appropriate

disposal stream.[3]

Final Disposal Method Incineration

The standard and required

method for cytotoxic waste to

ensure complete destruction.

[1][3]

Step-by-Step Disposal Procedures
The following protocols provide detailed methodologies for the proper disposal of different

types of waste generated from experiments involving MY-875.

Disposal of Unused or Expired MY-875
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Solid or liquid forms of pure MY-875 must be disposed of as bulk hazardous chemical waste.

Methodology:

Ensure the primary container is securely sealed.

Place the primary container into a larger, compatible, and clearly labeled hazardous waste

container.

The label should include the chemical name ("MY-875"), the words "Hazardous Waste," and

the appropriate hazard pictograms (e.g., toxic).

Store the waste container in a designated satellite accumulation area.[4][5]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office.[4]

Disposal of Contaminated Labware and Consumables
Items such as pipette tips, centrifuge tubes, flasks, and gloves that have come into contact with

MY-875 are considered trace-contaminated waste.

Methodology:

Sharps: Needles and syringes that have contacted MY-875 must be placed directly into a

designated, puncture-proof sharps container for cytotoxic waste.[6][7] These containers are

typically color-coded (e.g., yellow or red) and labeled "Cytotoxic Waste."[1][7]

Solid Waste: Non-sharp solid waste (e.g., gloves, gowns, absorbent pads) should be

collected in a dedicated, leak-proof plastic bag or container clearly labeled "Cytotoxic

Waste."[7][8]

Once full, seal the container and place it in a designated biohazard or chemical waste box

for incineration.

Do not dispose of this waste in regular trash or standard biohazard bags that are destined for

autoclaving.
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Disposal of Liquid Waste
Aqueous solutions, cell culture media, and organic solvents containing MY-875 must be

collected and disposed of as liquid hazardous waste.

Methodology:

Collect all liquid waste containing MY-875 in a compatible, leak-proof, and shatter-resistant

container (plastic is preferred).[4]

The container must be clearly labeled with "Hazardous Waste," the chemical constituents

(including MY-875 and the solvent), and their approximate concentrations.

Keep the waste container securely capped at all times, except when adding waste.[4][9]

Store the container in a designated satellite accumulation area, away from incompatible

materials.[5]

Contact your institution's EHS office for pickup and disposal. Do not pour any liquid waste

containing MY-875 down the drain.[9]

Experimental Decontamination Protocol
This protocol outlines the procedure for cleaning laboratory surfaces and non-disposable

equipment contaminated with MY-875.

Methodology:

Preparation: Don the appropriate PPE, including double chemotherapy-rated gloves, a

disposable gown, and safety goggles.

Initial Decontamination: Prepare a fresh solution of a suitable deactivating agent (e.g., a

solution of sodium hypochlorite, followed by sodium thiosulfate to neutralize the bleach, or a

commercially available surface decontaminant for cytotoxic drugs). Consult the SDS for

compatible deactivating agents.

Application: Apply the deactivating solution to the contaminated surface and allow for the

recommended contact time.
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Wiping: Wipe the surface with absorbent pads, moving from the least contaminated area to

the most contaminated area. Dispose of the pads as cytotoxic solid waste.

Rinsing: Thoroughly rinse the surface with distilled water to remove any residual cleaning

agents.

Final Wipe-Down: Perform a final wipe with 70% ethanol.

Disposal Workflow and Signaling Pathway Diagrams
To provide a clear visual guide, the following diagrams illustrate the logical workflow for MY-875
disposal and a conceptual representation of its mechanism of action.
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Caption: Workflow for the proper segregation and disposal of MY-875 waste.
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Caption: Conceptual pathway of MY-875 inducing apoptosis via microtubule inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. danielshealth.ca [danielshealth.ca]

2. Cytotoxic Waste Disposal & Management | Cleanaway [cleanaway.com.au]

3. benchchem.com [benchchem.com]

4. ehrs.upenn.edu [ehrs.upenn.edu]

5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

6. web.uri.edu [web.uri.edu]

7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

8. Cytotoxic Drug Dispersal, Cytotoxic Safety, and Cytotoxic Waste Management: Practices
and Proposed India-specific Guidelines - PMC [pmc.ncbi.nlm.nih.gov]

9. vumc.org [vumc.org]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14858209?utm_src=pdf-body
https://www.benchchem.com/product/b14858209?utm_src=pdf-body-img
https://www.benchchem.com/product/b14858209?utm_src=pdf-body
https://www.benchchem.com/product/b14858209?utm_src=pdf-custom-synthesis
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.cleanaway.com.au/waste/cytotoxic-waste/
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Antitumor_Agent_127.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5582558/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5582558/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14858209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Guide to the Safe Disposal of MY-875].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14858209#my-875-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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